Cas no 1341050-41-6 ((3-methylbutan-2-yl)1-(3-methylthiophen-2-yl)ethylamine)

• Product Name: (3-methylbutan-2-yl)1-(3-methylthiophen-2-yl)ethylamine
• CAS No: 1341050-41-6
• MF: C₁₂H₂₁NS
• MW: 211.366842031479
• CID: 5217519
• PubChem ID: 63990832
• Update Time: 2025-07-24

(3-methylbutan-2-yl)1-(3-methylthiophen-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (3-Methylbutan-2-yl)[1-(3-methylthiophen-2-yl)ethyl]amine
• 3-Methyl-N-(1-(3-methylthiophen-2-yl)ethyl)butan-2-amine
• 2-Thiophenemethanamine, N-(1,2-dimethylpropyl)-α,3-dimethyl-
• (3-methylbutan-2-yl)1-(3-methylthiophen-2-yl)ethylamine

• Inchi： 1S/C12H21NS/c1-8(2)10(4)13-11(5)12-9(3)6-7-14-12/h6-8,10-11,13H,1-5H3
• InChI Key： VCONCCQKTJRFKE-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C(C)NC(C)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 170
• XLogP3: 3.5
• Topological Polar Surface Area: 40.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-methylbutan-2-yl)1-(3-methylthiophen-2-yl)ethylamine

The Chemical Compound CAS No. 1341050-41-6: (3-Methylbutan-2-yl)1-(3-Methylthiophen-2-yl)Ethylamine

The compound with CAS No. 1341050-41-6, commonly referred to as (3-methylbutan-2-yl)1-(3-methylthiophen-2-yl)ethylamine, is a complex organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tertiary amine group with a substituted thiophene ring and a branched alkyl chain. The molecule's structure not only imparts it with interesting chemical properties but also positions it as a potential candidate for various applications in drug discovery, catalysis, and advanced materials.

Recent studies have focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. Researchers have highlighted the importance of understanding the compound's stereochemistry and its influence on reactivity. The presence of the thiophene ring introduces aromaticity and potential conjugation effects, which can significantly impact the molecule's electronic properties. This has led to investigations into its potential use as a building block in the development of novel pharmaceutical agents.

In terms of physical properties, (3-methylbutan-2-yl)1-(3-methylthiophen-2-yl)ethylamine exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under thermal and oxidative conditions has also been evaluated, revealing moderate stability that aligns with its intended applications in controlled environments.

The synthesis of this compound typically involves a multi-step process, starting with the preparation of the thiophene derivative followed by nucleophilic substitution or alkylation reactions to introduce the amine functionality. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making large-scale production more feasible. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis pathway.

Applications of this compound are diverse and span multiple disciplines. In pharmacology, its structure suggests potential bioactivity, particularly in targeting specific enzymes or receptors. Early-stage in vitro studies have indicated moderate inhibitory activity against certain kinase enzymes, warranting further exploration in preclinical models. Additionally, the compound's ability to form stable complexes with metal ions has led to its consideration as a ligand in homogeneous catalysis or as a component in coordination polymers.

In materials science, researchers have explored the use of (3-methylbutan-2-yl)1-(3-methylthiophen-2-yl)ethylamine as a precursor for synthesizing conductive polymers or hybrid materials. Its electron-donating properties make it a candidate for enhancing the electrical conductivity of polymer blends without compromising mechanical integrity. Ongoing work is focused on optimizing these materials for applications in flexible electronics and energy storage systems.

The environmental impact of this compound has also been a topic of interest. Studies have assessed its biodegradability under aerobic conditions, revealing that it undergoes slow degradation due to its complex structure. Efforts are being made to develop more sustainable synthesis routes and recycling strategies to minimize its ecological footprint.

In conclusion, CAS No. 1341050-41-6 represents a versatile organic compound with promising potential across multiple scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as an important molecule for future innovations in chemistry and materials science.